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Compound of Interest

Compound Name: PF-3774076

Cat. No.: B610029 Get Quote

For Immediate Release: This document provides essential safety and logistical information for

the proper disposal of PF-3774076, a potent and selective α1A adrenoceptor partial agonist.

Researchers, scientists, and drug development professionals must adhere to these procedural

guidelines to ensure laboratory safety, protect the environment, and maintain regulatory

compliance.

Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for PF-3774076,

the following procedures are based on its known chemical properties and established best

practices for the disposal of potent, biologically active small molecules and cytotoxic

compounds.[1][2][3] It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department to ensure adherence to local, state, and federal regulations.[1]

Summary of PF-3774076 Properties
The following table summarizes the known chemical and safety information for PF-3774076.

This data underscores the need for careful handling and disposal.
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Property Value Reference

Chemical Name

(R)-5-(1-(2-methoxy-5-

chlorobenzyl)pyrrolidin-3-

yl)-1H-imidazole

[4]

Molecular Formula C₁₄H₁₅ClN₂O [4][5]

Molecular Weight 262.73 g/mol [4][5]

Form Powder [4]

Color White to beige [4]

Solubility DMSO: 10 mg/mL [4]

Storage Temperature Room temperature [4]

GHS Classification
Acute Toxicity, Oral (Category

3)
[4]

Hazard Pictogram
GHS06 (Skull and

Crossbones)
[4]

Hazard Statement H301: Toxic if swallowed [4]

Precautionary Statements
P264, P270, P301 + P310,

P405, P501
[4]

Experimental Protocols: Disposal Procedures
The proper disposal of PF-3774076 and associated waste is critical. All materials that have

come into contact with the compound should be treated as hazardous waste.[2]

1. Waste Segregation:

At the point of generation, immediately segregate all PF-3774076 waste from non-hazardous

laboratory trash.[1]

Use dedicated, clearly labeled hazardous waste containers. These are often color-coded

(e.g., black for certain chemical waste or yellow for chemotherapy/cytotoxic waste) as per

your institution's policy.[1][6]
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2. Types of Waste and Disposal Methods:

Unused/Expired PF-3774076:

Dispose of as hazardous chemical waste.[3]

Do not discard down the drain or in regular trash.[3]

The original container with the unused compound should be placed in the designated

hazardous waste container.

Contaminated Labware (e.g., pipette tips, vials, tubes, gloves):

Place all disposable labware that has come into contact with PF-3774076 into a

designated, sealed, and clearly labeled hazardous waste container.[3]

This includes personal protective equipment (PPE) such as gloves and disposable lab

coats.[1]

Solutions Containing PF-3774076:

Collect all liquid waste containing PF-3774076 in a sealed, properly labeled, and leak-

proof hazardous waste container.[3]

Ensure the container is compatible with the solvents used.

Contaminated Sharps (e.g., needles, syringes):

If a sharp is contaminated with PF-3774076, it must be disposed of in a dedicated

hazardous chemical waste sharps container.[1]

Do not place these in standard biohazard sharps containers.[1]

3. Decontamination of Work Surfaces:

After handling PF-3774076, thoroughly decontaminate all work surfaces (e.g., benchtops,

fume hood interiors).
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A common procedure involves wiping surfaces first with a detergent solution, followed by

sterile water, and then a final wipe with 70% ethanol or another suitable disinfectant.[2]

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous

waste.[2][3]

4. Labeling and Storage of Waste:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "PF-3774076," and any other constituents.[3]

Keep containers securely sealed when not in use and store them in a designated satellite

accumulation area within the laboratory.[3]

5. Final Disposal:

Arrange for the collection of hazardous waste through your institution's EHS department or a

licensed hazardous waste disposal contractor.[1][3]

All cytotoxic waste should ultimately be disposed of by incineration or chemical

neutralization.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PF-
3774076 waste.
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Start: Generation of PF-3774076 Waste
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Caption: Workflow for the safe disposal of PF-3774076 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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